![molecular formula C8H14ClNO2 B6281748 (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride CAS No. 2445052-99-1](/img/no-structure.png)
(3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride
Overview
Description
(3aR,5S,6aS)-Octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride, also known as OCPH, is a cyclic organic compound that has a wide range of applications in the field of organic chemistry. OCPH is a versatile compound that has been used in the synthesis of various drugs and pharmaceuticals, as well as in the production of other organic compounds. OCPH is a useful building block for the synthesis of other organic molecules and can be used in a variety of applications.
Scientific Research Applications
(3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has a wide range of scientific research applications. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has been used as a building block in the synthesis of various drugs and pharmaceuticals, as well as in the production of other organic compounds. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has also been used in the synthesis of peptides and proteins, and as a catalyst in organic reactions. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has also been used in the study of drug metabolism, pharmacokinetics, and drug-drug interactions. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has also been used in the study of biological processes such as enzyme inhibition and gene regulation.
Mechanism of Action
(3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride acts as a prodrug, meaning that it is converted to an active form in the body. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride is metabolized by the liver and is converted to an active form, which then binds to specific receptors in the body. This binding activates the receptors, which in turn triggers a cascade of biochemical and physiological effects.
Biochemical and Physiological Effects
(3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has a wide range of biochemical and physiological effects. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer effects. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has also been shown to have neuroprotective, cardioprotective, and anti-diabetic effects. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has also been shown to have anti-oxidant, anti-allergic, and anti-viral effects.
Advantages and Limitations for Lab Experiments
(3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride is a versatile and efficient compound for use in laboratory experiments. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has a wide range of applications and can be used in a variety of experiments. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride is also relatively easy to synthesize and is relatively inexpensive to produce. The main limitation of (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride is that it is a prodrug, meaning that it must be metabolized in the body to become active. This can limit its effectiveness in some experiments.
Future Directions
The future of (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride is promising. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has a wide range of applications and can be used in a variety of experiments. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride has been shown to have a wide range of biochemical and physiological effects, and further research is needed to explore these effects. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride can also be used in the synthesis of various drugs and pharmaceuticals, and further research is needed to explore the potential of (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride as a drug-delivery system. Additionally, further research is needed to explore the potential of (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride as a catalyst in organic reactions. Finally, further research is needed to explore the potential of (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride as an enzyme inhibitor and gene regulator.
Synthesis Methods
(3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride is synthesized through a process known as the Diels-Alder Reaction. This reaction involves the combination of two molecules, an alkene and a dienophile, to form a cyclic compound. The Diels-Alder reaction is a versatile and efficient synthesis method and is often used to create complex molecules from simpler starting materials. (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride can also be synthesized through a process known as the Claisen-Schmidt condensation. This reaction involves the combination of two molecules, an aldehyde and a ketone, to form a cyclic compound. Both the Diels-Alder and Claisen-Schmidt reactions are commonly used in the synthesis of (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a cyclopentene ring, followed by the introduction of a carboxylic acid group and a hydrochloride salt.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of sodium hydroxide to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is hydrolyzed with hydrochloric acid to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is converted to the hydrochloride salt by treatment with hydrochloric acid in ethanol.", "Step 4: The hydrochloride salt is purified by recrystallization from diethyl ether and drying under vacuum.", "Step 5: The final product, (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride, is obtained as a white crystalline solid." ] } | |
CAS RN |
2445052-99-1 |
Product Name |
(3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylic acid hydrochloride |
Molecular Formula |
C8H14ClNO2 |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
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